Cas no 18866-73-4 (cis-1,4-Dibromo-2-butene)

cis-1,4-Dibromo-2-butene structure
cis-1,4-Dibromo-2-butene structure
cis-1,4-Dibromo-2-butene
18866-73-4
C4H6Br2
213.89844
MFCD09054645
1015808
5354994

cis-1,4-Dibromo-2-butene Properties

Names and Identifiers

    • cis-1,4-Dibromo-2-butene
    • (Z)-1,4-dibromobut-2-ene
    • (Z)-1,4-Dibromo-2-butene
    • AKOS005216713
    • NSC-23187
    • (2Z)-1,4-DIBROMOBUT-2-ENE
    • (2Z)-1,4-dibromo-2-butene
    • WLN: E2U2E
    • NSC23187
    • 2-Butene,4-dibromo-
    • 6974-12-5
    • RMXLHIUHKIVPAB-UPHRSURJSA-N
    • AS-12838
    • SCHEMBL483199
    • 18866-73-4
    • +Expand
    • MFCD09054645
    • RMXLHIUHKIVPAB-UPHRSURJSA-N
    • InChI=1S/C4H6Br2/c5-3-1-2-4-6/h1-2H,3-4H2/b2-1-
    • C(=C/CBr)/CBr

Computed Properties

  • 211.88358
  • 0
  • 0
  • 2
  • 211.88363g/mol
  • 6
  • 34.8
  • 0
  • 0
  • 0
  • 1
  • 0
  • 1
  • 2.1
  • 0Ų

Experimental Properties

  • 0

cis-1,4-Dibromo-2-butene Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
eNovation Chemicals LLC
K85097-5g
Cis-1,4-dibromo-2-Butene
 18866-73-4 95%
5g
 $385 2022-06-08

cis-1,4-Dibromo-2-butene Synthesis

Synthetic Circuit 1

6117-80-2 6117-80-2
18866-73-4 18866-73-4
821-06-7 821-06-7
Reaction Conditions
1.1 Reagents: Pyridine ,  Phosphorus tribromide Solvents: Diethyl ether ;  0 °C; 1 h, 0 °C; 2 h, rt
Reference
Metathesis Cascade-Triggered Depolymerization of Enyne Self-Immolative Polymers
Yuan, Jingsong; et al, Angewandte Chemie, 2021, 60(47), 24800-24805

Synthetic Circuit 2

106-99-0 106-99-0
18866-73-4 18866-73-4
10463-48-6 10463-48-6
821-06-7 821-06-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Carbon tetrachloride
Reference
Comparison of the electrophilic and free-radical addition of halogens with hexafluoro-1,3-butadiene and 1,3-butadiene
Shellhamer, Dale F.; et al, Journal of Fluorine Chemistry, 2003, 123(2), 171-176

Synthetic Circuit 3

136723-95-0 136723-95-0
106-99-0 106-99-0
64-19-7 64-19-7
18866-73-4 18866-73-4
64623-51-4 64623-51-4
33746-94-0 33746-94-0
10463-48-6 10463-48-6
821-06-7 821-06-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid
Reference
Comparison of the electrophilic and free-radical addition of halogens with hexafluoro-1,3-butadiene and 1,3-butadiene
Shellhamer, Dale F.; et al, Journal of Fluorine Chemistry, 2003, 123(2), 171-176

Synthetic Circuit 4

33746-94-0 33746-94-0
1611-82-1 1611-82-1
106-99-0 106-99-0
18866-73-4 18866-73-4
64623-51-4 64623-51-4
33746-94-0 33746-94-0
10463-48-6 10463-48-6
821-06-7 821-06-7
Reaction Conditions
1.1 Solvents: Carbon tetrachloride
2.1 Reagents: Bromine Solvents: Acetic acid
Reference
Comparison of the electrophilic and free-radical addition of halogens with hexafluoro-1,3-butadiene and 1,3-butadiene
Shellhamer, Dale F.; et al, Journal of Fluorine Chemistry, 2003, 123(2), 171-176

cis-1,4-Dibromo-2-butene Raw materials

cis-1,4-Dibromo-2-butene Preparation Products

cis-1,4-Dibromo-2-butene Related Literature

18866-73-4 (cis-1,4-Dibromo-2-butene) Related Products

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